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Compound of Interest

Compound Name: 3,5-Difluorophenol

Cat. No.: B1294556 Get Quote

Application Notes and Protocols: 3,5-
Difluorophenol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe laboratory storage,

handling, and use of 3,5-Difluorophenol. The information is intended to supplement, not

replace, institutional safety protocols and standard operating procedures.

Chemical and Physical Properties
3,5-Difluorophenol is a halogenated aromatic organic compound with the chemical formula

C₆H₄F₂O.[1] It typically appears as a white to off-white or beige crystalline solid at room

temperature.[2][3] The presence of two fluorine atoms on the phenol ring enhances its

electronegativity and alters its reactivity compared to non-fluorinated phenols.[1][4]

Table 1: Physical and Chemical Properties of 3,5-Difluorophenol
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Property Value References

Molecular Formula C₆H₄F₂O [4]

Molecular Weight 130.09 g/mol [4]

CAS Number 2713-34-0 [4]

Appearance
White to light yellow to light

orange powder to crystal
[4][5]

Melting Point 50.0-56.0 °C [6]

Boiling Point 68 °C at 15 mmHg [4][7]

Solubility
Sparingly soluble in water.

Soluble in ethanol.
[8][9]

Flash Point 71 °C (159.8 °F) - closed cup [9]

Safety and Hazard Information
3,5-Difluorophenol is considered a hazardous substance and requires careful handling to

minimize exposure. It is classified as a flammable solid and is harmful if swallowed, in contact

with skin, or inhaled.[9][10] It can cause severe skin burns, eye damage, and respiratory

irritation.[10]

Table 2: GHS Hazard Classifications for 3,5-Difluorophenol
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Hazard Class Hazard Category Hazard Statement

Flammable solids Category 2 H228: Flammable solid

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin corrosion/irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity -

single exposure

Category 3, Respiratory

system

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3,5-
Difluorophenol.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

A NIOSH/MSHA-approved respirator is

necessary if working outside a fume hood or if

dust is generated.
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Proper storage and handling procedures are crucial to ensure the safety of laboratory

personnel and the integrity of the compound.

4.1 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[10]

Ground and bond containers and receiving equipment to prevent electrostatic discharge.[10]

4.2 Handling

Handle only in a well-ventilated area, preferably within a chemical fume hood.[7]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[10]

Avoid contact with skin, eyes, and clothing.[7]

Use non-sparking tools and explosion-proof equipment.[7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands and any exposed skin thoroughly after handling.[10]

First Aid Measures
In the event of exposure, immediate medical attention is required.

Table 4: First Aid Procedures for 3,5-Difluorophenol Exposure
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Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water/shower for at

least 15 minutes. Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Procedures
6.1 Spill Response

Evacuate the area and eliminate all ignition sources.

Wear appropriate PPE as outlined in Section 3.0.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal.

For large spills, dike the area to prevent spreading.

Do not let the chemical enter drains.

6.2 Waste Disposal
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Dispose of contents and container in accordance with local, regional, and national regulations.

This material and its container must be disposed of as hazardous waste.

Application Notes and Experimental Protocols
3,5-Difluorophenol is a versatile intermediate in the synthesis of pharmaceuticals,

agrochemicals, and materials.[4][11] Its unique electronic properties make it a valuable building

block for creating complex molecules with enhanced biological activity and material properties.

[12]

7.1 Application: Intermediate in Pharmaceutical Synthesis

3,5-Difluorophenol serves as a key starting material in the synthesis of various

pharmaceutical compounds, including potential analgesics and anti-inflammatory agents.[13]

The fluorine atoms can improve the metabolic stability and bioavailability of drug candidates.

[13]

7.2 Experimental Protocol: Birch Reduction of 3,5-Difluorophenol

This protocol describes the reduction of the aromatic ring of 3,5-Difluorophenol to produce

3,5-difluoro-1,5-cyclohexadien-1-ol, a useful synthetic intermediate.[2]

Materials:

3,5-Difluorophenol

Lithium metal

tert-Butanol

Anhydrous liquid ammonia

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous solution of ammonium chloride

Diethyl ether
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Anhydrous magnesium sulfate

Equipment:

Three-neck round-bottom flask

Dry ice condenser

Mechanical stirrer

Gas inlet

Low-temperature thermometer

Procedure:

Assemble and flame-dry the reaction apparatus under an inert gas (argon or nitrogen).

Cool the reaction flask to -78 °C using a dry ice/acetone bath and condense anhydrous liquid

ammonia into the flask.

To the stirred liquid ammonia, add anhydrous THF, followed by 3,5-difluorophenol and then

the dropwise addition of tert-butanol.

Carefully add small portions of lithium metal to the reaction mixture. The solution will turn a

deep blue color.

Maintain the temperature at -78 °C and stir vigorously. Monitor the reaction progress by thin-

layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of ammonium chloride until the blue color disappears.

Allow the ammonia to evaporate overnight under a stream of inert gas.

Add water and diethyl ether to the residue.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1294556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the product.

Visualizations
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General Handling Workflow for 3,5-Difluorophenol
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Weigh Solid Carefully
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Transfer to Reaction Vessel

Add Solvent

Decontaminate Glassware
and Surfaces

After Reaction

Dispose of Waste in
Designated Hazardous
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Remove PPE Correctly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 3,5-Difluorophenol.
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Birch Reduction of 3,5-Difluorophenol

3,5-Difluorophenol

{1. Li, liq. NH₃, THF, t-BuOH
2. NH₄Cl (aq)}

3,5-Difluoro-1,5-cyclohexadien-1-ol

Click to download full resolution via product page

Caption: Reaction scheme for the Birch reduction of 3,5-Difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.kaibangchem.com/blog/can-3-5-difluorophenol-99-5-be-used-in-pesticide-synthesis-1365024.html
https://www.nbinno.com/article/other-organic-chemicals/versatility-3-5-difluorophenol-pharmaceutical-agrochemical-synthesis-eb
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-synthesis-applications-of-3-5-difluorophenol-tj
https://www.kaibangchem.com/blog/what-pesticides-can-be-synthesized-with-3-5-difluorophenol-1066744.html
https://www.sigmaaldrich.com/IN/en/applications/materials-science-and-engineering/polymer-synthesis
https://www.benchchem.com/product/b1294556#laboratory-storage-and-handling-of-3-5-difluorophenol
https://www.benchchem.com/product/b1294556#laboratory-storage-and-handling-of-3-5-difluorophenol
https://www.benchchem.com/product/b1294556#laboratory-storage-and-handling-of-3-5-difluorophenol
https://www.benchchem.com/product/b1294556#laboratory-storage-and-handling-of-3-5-difluorophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

